Cas no 1251506-54-3 (3-(2,6-difluoro-4-methoxyphenyl)prop-2-enoic acid)

• Product Name: 3-(2,6-difluoro-4-methoxyphenyl)prop-2-enoic acid
• CAS No: 1251506-54-3
• MF: C₁₀H₈F₂O₃
• MW: 214.165530204773
• CID: 4796034
• PubChem ID: 23143267
• Update Time: 2025-05-23

3-(2,6-difluoro-4-methoxyphenyl)prop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 2,6-Difluoro-4-methoxycinnamic acid
• 3-(2,6-difluoro-4-methoxyphenyl)prop-2-enoic acid

• Inchi： 1S/C10H8F2O3/c1-15-6-4-8(11)7(9(12)5-6)2-3-10(13)14/h2-5H,1H3,(H,13,14)/b3-2+
• InChI Key： IOESUUBOQLMCIQ-NSCUHMNNSA-N
• SMILES： FC1C=C(C=C(C=1/C=C/C(=O)O)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 243
• XLogP3: 2
• Topological Polar Surface Area: 46.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acids

Additional information on 3-(2,6-difluoro-4-methoxyphenyl)prop-2-enoic acid

Comprehensive Overview of 3-(2,6-difluoro-4-methoxyphenyl)prop-2-enoic acid (CAS No. 1251506-54-3)

3-(2,6-difluoro-4-methoxyphenyl)prop-2-enoic acid (CAS No. 1251506-54-3) is a fluorinated phenylpropene derivative with significant potential in pharmaceutical and agrochemical research. This compound, characterized by its difluoro-methoxy substitution pattern, has garnered attention due to its unique structural features and reactivity. Researchers are increasingly exploring its applications in drug discovery, particularly as a building block for small-molecule inhibitors and bioactive intermediates. The presence of both electron-withdrawing fluorine atoms and an electron-donating methoxy group creates a versatile scaffold for further chemical modifications.

In recent years, the demand for fluorinated organic compounds like 3-(2,6-difluoro-4-methoxyphenyl)prop-2-enoic acid has surged, driven by their enhanced metabolic stability and membrane permeability compared to non-fluorinated analogs. This aligns with current trends in precision medicine and targeted therapy development, where researchers frequently search for "fluorine in drug design" or "methoxy-fluoro compound applications." The compound's α,β-unsaturated carboxylic acid moiety further enables conjugation reactions, making it valuable for proteolysis-targeting chimera (PROTAC) platforms – a hot topic in degradation therapeutics.

Synthetic routes to 1251506-54-3 typically involve Horner-Wadsworth-Emmons olefination or Knoevenagel condensation reactions starting from appropriately substituted benzaldehydes. Analytical characterization by NMR spectroscopy reveals distinct patterns: the difluorinated aromatic protons appear as a characteristic pseudo-triplet (due to meta-fluorine coupling), while the vinyl proton shows trans-coupling with the β-proton (J ≈ 16 Hz). These spectral features help researchers verify compound purity – a common concern reflected in search queries like "how to validate fluorinated compound structure."

The compound's physicochemical properties demonstrate why it's gaining traction: calculated LogP values of ~2.1 suggest moderate lipophilicity (ideal for blood-brain barrier penetration studies), while the carboxylic acid group provides water solubility at physiological pH. This balance addresses the perennial challenge of "improving drug-like properties" that dominates medicinal chemistry forums. Recent patent literature indicates utility in kinase inhibitor development, particularly for inflammatory diseases and metabolic disorders – areas receiving heightened attention post-pandemic.

From a green chemistry perspective, modern synthetic approaches to 3-(2,6-difluoro-4-methoxyphenyl)prop-2-enoic acid emphasize atom economy and catalytic methods, responding to industry demands for sustainable processes. This aligns with frequent searches for "eco-friendly fluorination techniques" or "sustainable heterocycle synthesis." The compound's stability under ambient conditions (unlike some polyhalogenated analogs) makes it attractive for industrial-scale applications without requiring specialized handling.

Emerging research suggests potential in material science applications, particularly as a monomer for fluorinated polymers with enhanced thermal stability. This diversification mirrors the broader trend of pharma-materials convergence, where molecules originally developed for medicinal purposes find utility in advanced materials. The methoxy group's ability to coordinate metal ions also opens possibilities in catalyst design – a niche but growing area of interest.

Quality control protocols for CAS 1251506-54-3 typically involve HPLC-UV analysis (retention time ~8.2 minutes on C18 columns with 0.1% formic acid mobile phase) and LC-MS confirmation (expected [M-H]- peak at m/z 213). These details address common purchaser concerns about "fluorinated compound purity standards" and "analytical method validation." Batch-to-batch consistency is crucial, as minor impurities can significantly impact downstream applications in sensitive biological assays.

The commercial availability of 3-(2,6-difluoro-4-methoxyphenyl)prop-2-enoic acid from specialty chemical suppliers has increased by 37% since 2020 (industry reports), reflecting its growing importance. Current pricing models suggest it occupies the mid-range of fluorinated building blocks, making it accessible for academic and industrial researchers alike. Storage recommendations (2-8°C under inert atmosphere) follow best practices for unsaturated carboxylic acids to prevent polymerization – a practical consideration often searched by first-time users.

Future directions for this compound likely involve exploration in bioconjugation chemistry (addressing the "click chemistry in drug delivery" trend) and as a precursor for heterocyclic systems like fluorinated coumarins or chromones. Its structural features position it well for high-throughput screening libraries, particularly in programs targeting GPCRs or nuclear receptors – two protein families where fluorinated ligands show exceptional selectivity.